Cas no 132915-81-2 (3-Chloro-4-fluorobenzene-1,2-diamine)

• Product Name: 3-Chloro-4-fluorobenzene-1,2-diamine
• CAS No: 132915-81-2
• Molecular Formula: C₆H₆N₂FCl
• Molecular Weight: 160.57664
• MDL: MFCD18804697
• CID: 851106
• PubChem ID: 45122253

3-Chloro-4-fluorobenzene-1,2-diamine Properties

Names and Identifiers

• 1,2-Benzenediamine, 3-chloro-4-fluoro-
• 3-chloro-4-fluorobenzene-1,2-diamine
• 1,2-Benzenediamine, 3-chloro-4-fluoro-
• 3-chloro-4-fluoro-1,2-benzenediamine
• MFCD18804697
• 3-Chloro-4-fluorobenzene -1,2-diamine
• SB76506
• 132915-81-2
• EN300-7652806
• CS-0444808
• SCHEMBL2505365
• DTXSID901290706

• MDL： MFCD18804697
• InChIKey： YCFLSVCGWIJYFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6ClFN2/c7-5-3(8)1-2-4(9)6(5)10/h1-2H,9-10H2
• SMILES： C1=CC(=C(C(=C1F)Cl)N)N

Computed Properties

• Exact Mass: 160.02048
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.02
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 52.04
• Boiling Point: 289.9±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 129.1±25.9 °C
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines